Cas no 1402667-29-1 (3-Bromo-4-chloro-2-fluorotoluene)

• Product Name: 3-Bromo-4-chloro-2-fluorotoluene
• CAS No: 1402667-29-1
• MF: C₇H₅BrClF
• MW: 223.470003843307
• CID: 5008611
• Update Time: 2023-08-25

3-Bromo-4-chloro-2-fluorotoluene Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-chloro-2-fluorotoluene
• 2-Bromo-1-chloro-3-fluoro-4-methylbenzene

• Inchi： 1S/C7H5BrClF/c1-4-2-3-5(9)6(8)7(4)10/h2-3H,1H3
• InChI Key： ZQYLPGSGDCYBPH-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C)=C1F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• XLogP3: 3.7
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes